Cas no 99765-49-8 (2-methyl-6-(6-methylpyridine-2-carbonyl)pyridine)

• Product Name: 2-methyl-6-(6-methylpyridine-2-carbonyl)pyridine
• CAS No: 99765-49-8
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 2125954
• PubChem ID: 13688861
• Update Time: 2025-05-21

2-methyl-6-(6-methylpyridine-2-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• bis(6-methylpyridin-2-yl)methanone
• Methanone, bis(6-methyl-2-pyridinyl)-
• HZOBODSAPPCATO-UHFFFAOYSA-N
• bis(6-methyl-2-pyridinyl)methanone
• 2-methyl-6-(6-methylpyridine-2-carbonyl)pyridine
• DA-00023
• EN300-11997506
• bis(6-methyl-2-pyridyl)ketone
• G69692
• SCHEMBL1958309
• 99765-49-8

• Inchi： 1S/C13H12N2O/c1-9-5-3-7-11(14-9)13(16)12-8-4-6-10(2)15-12/h3-8H,1-2H3
• InChI Key： HZOBODSAPPCATO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)N=1)C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-methyl-6-(6-methylpyridine-2-carbonyl)pyridine

2-Methyl-6-(6-Methylpyridine-2-Carbonyl)Pyridine: A Comprehensive Overview

2-Methyl-6-(6-Methylpyridine-2-Carbonyl)Pyridine, identified by the CAS Registry Number 99765-49-8, is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile functionalities.

The molecular structure of 2-Methyl-6-(6-Methylpyridine-2-Carbonyl)Pyridine consists of two pyridine rings connected by a carbonyl group, with methyl substituents at specific positions. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials with tailored electronic properties.

One of the most notable aspects of this compound is its role in drug discovery and development. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with enhanced pharmacokinetic profiles. For instance, studies published in 2023 have demonstrated that derivatives of 2-Methyl-6-(6-Methylpyridine-2-Carbonyl)Pyridine exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic interventions.

In the realm of agrochemistry, this compound has been investigated for its pesticidal properties. Its ability to inhibit key enzymes involved in pest metabolism has led to its consideration as a component in eco-friendly pesticides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agriculture.

The synthesis of 2-Methyl-6-(6-Methylpyridine-2-Carbonyl)Pyridine typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. These methods have been optimized in recent years to improve yield and purity, ensuring scalability for industrial applications.

Beyond its practical applications, this compound has also been a subject of theoretical studies aimed at understanding its electronic structure and reactivity. Computational chemistry tools have been employed to predict its interaction with biological systems and its potential as a building block for advanced materials.

In terms of safety and handling, it is essential to adhere to standard laboratory protocols when working with this compound. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to ensure safe handling and storage.

In conclusion, 2-Methyl-6-(6-Methylpyridine-2-Carbonyl)Pyridine, CAS No. 99765-49-8, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and promising research outcomes underscore its importance in contemporary scientific research and industrial development.